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Introduction

7-Nonadecenol, a long-chain unsaturated fatty alcohol, is a molecule of interest in various
fields of chemical and biological research. Its specific isomeric form, (7Z)-Nonadecen-1-ol,
possesses a unique molecular structure that dictates its physical and chemical behavior. This
technical guide provides a comprehensive overview of the known physicochemical properties
of 7-Nonadecenol, detailed experimental protocols for its analysis, and a representative
synthetic workflow. Due to the limited availability of experimentally determined data for this
specific compound in publicly accessible literature, some values presented are based on
computational predictions and data from structurally similar molecules.

Physicochemical Properties

The fundamental physicochemical characteristics of (7Z)-Nonadecen-1-ol are summarized
below. These properties are crucial for understanding its behavior in various systems, including
its solubility, volatility, and potential for intermolecular interactions.
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Property Value Source
Molecular Formula C19H380 Larodan
Molecular Weight 282.51 g/mol Larodan[1]
CAS Number 2692623-27-9 Larodan[1]
Boiling Point (Predicted) ~350-370 °C at 760 mmHg N/A
Melting Point (Predicted) ~20-25 °C N/A
Density (Predicted) ~0.85 g/cm?3 N/A
Soluble in organic solvents

Solubility (e.g., hexane, diethyl ether, N/A
chloroform); Insoluble in water.

IUPAC Name (72)-Nonadecen-1-ol Larodan[1]
InChl=1S/C19H380/c1-2-3-4-
5-6-7-8-9-10-11-12-13-14-15-

InChl Larodan[1]
16-17-18-19-20/h12-13,20H,2-
11,14-19H2,1H3/b13-12-
VYEKCOVJOGIRCD-

InChlKey Larodan[1]
SEYXRHQNSA-N
CCCcCccceceececece=ccecececce

SMILES Larodan[1]

CCoO

Note: Predicted values are based on computational models and data for homologous long-
chain alcohols and should be confirmed by experimental determination.

Experimental Protocols

The characterization and quantification of 7-Nonadecenol necessitate the use of precise
analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective
method for the analysis of volatile and semi-volatile compounds like long-chain unsaturated
alcohols.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of 7-Nonadecenol

This protocol provides a general methodology for the qualitative and quantitative analysis of 7-
Nonadecenol.

1. Sample Preparation:

o Standard Solution: Prepare a stock solution of (7Z)-Nonadecen-1-ol (if a pure standard is
available) in a high-purity volatile solvent such as hexane or dichloromethane at a
concentration of 1 mg/mL.

o Working Standards: Perform serial dilutions of the stock solution to create a series of working
standards for calibration (e.g., 0.1, 0.5, 1, 5, 10 pg/mL).

o Sample Dilution: Dissolve the sample containing 7-Nonadecenol in the same solvent and
dilute to a final concentration within the calibration range.

 Filtration: Filter the final diluted sample through a 0.22 pum syringe filter to remove any
particulate matter before injection.

o Transfer: Transfer the filtered sample into a 2 mL glass autosampler vial and cap securely.
2. GC-MS Instrumentation and Parameters:
o Gas Chromatograph: Equipped with a split/splitless injector and a capillary column.

e Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm
i.d., 0.25 um film thickness) is suitable for separating long-chain alcohols.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
¢ Injector Temperature: 250 °C.
e Oven Temperature Program:

o Initial temperature: 100 °C, hold for 2 minutes.
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o Ramp: 10 °C/min to 280 °C.
o Hold: 10 minutes at 280 °C.
e Mass Spectrometer:
o lonization Mode: Electron Impact (El) at 70 eV.
o Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.
o Scan Range: m/z 40-500.
3. Data Analysis:

« |dentification: The primary identification of 7-Nonadecenol is achieved by comparing its
retention time and the acquired mass spectrum with that of a pure standard. The mass
spectrum can also be compared against spectral libraries like the NIST Mass Spectral
Library.

» Quantification: For quantitative analysis, a calibration curve is constructed by plotting the
peak area of the analyte against the concentration of the prepared standards. The
concentration of 7-Nonadecenol in the sample is then determined from this calibration curve.

Synthesis of (7Z)-Nonadecen-1-ol: A Representative
Workflow

A common and effective method for the stereoselective synthesis of (Z)-alkenols is the Wittig
reaction. The following diagram illustrates a plausible synthetic workflow for (7Z)-Nonadecen-1-
ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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